4-bromo-N-({4-ethyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzenesulfonamide
Description
4-Bromo-N-({4-ethyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzenesulfonamide is a sulfonamide-triazole hybrid compound characterized by a 1,2,4-triazole core substituted with an ethyl group at position 4, a 3-methoxybenzylthio moiety at position 5, and a bromobenzenesulfonamide group linked via a methylene bridge. This structure combines features known for pharmacological relevance: sulfonamides are associated with antimicrobial and enzyme-inhibitory properties, while 1,2,4-triazoles enhance metabolic stability and bioavailability .
Properties
IUPAC Name |
4-bromo-N-[[4-ethyl-5-[(3-methoxyphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]benzenesulfonamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrN4O3S2/c1-3-24-18(12-21-29(25,26)17-9-7-15(20)8-10-17)22-23-19(24)28-13-14-5-4-6-16(11-14)27-2/h4-11,21H,3,12-13H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHTAAXYNKKORNW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC2=CC(=CC=C2)OC)CNS(=O)(=O)C3=CC=C(C=C3)Br | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21BrN4O3S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
4-bromo-N-({4-ethyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzenesulfonamide is a complex organic compound known for its diverse biological activities. This compound belongs to the class of benzenesulfonamides and incorporates a triazole moiety, which is often associated with significant pharmacological properties. The compound's potential applications in medicinal chemistry primarily revolve around its anti-inflammatory, antimicrobial, and anticancer activities.
Chemical Structure and Properties
The molecular formula of 4-bromo-N-({4-ethyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzenesulfonamide is C19H21BrN4O3S2, with a molecular weight of approximately 497.44 g/mol. The structure features a bromine atom, an ethyl group, a methoxybenzyl group, and a sulfonamide linkage that enhances its reactivity and biological profile.
Key Physical Properties:
| Property | Value |
|---|---|
| Molecular Weight | 497.44 g/mol |
| Melting Point | Not specified |
| Boiling Point | Not specified |
| Density | Not specified |
The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. The mechanism of action involves:
- Enzyme Inhibition : The compound may inhibit key enzymes such as cyclooxygenase (COX), which are crucial in the biosynthesis of prostaglandins involved in inflammatory processes.
- Receptor Modulation : It can modulate signaling pathways by binding to specific receptors, influencing cellular responses related to inflammation and pain.
Biological Activity
Research indicates that 4-bromo-N-({4-ethyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzenesulfonamide exhibits several notable biological activities:
Anti-inflammatory Activity
Studies have shown that derivatives of triazoles can significantly reduce inflammation. This compound's ability to inhibit COX enzymes suggests potential therapeutic use in treating inflammatory conditions.
Antimicrobial Properties
The sulfonamide group is known for its antimicrobial effects. Preliminary studies indicate that this compound may exhibit activity against various bacterial strains, making it a candidate for further investigation in infectious disease treatment.
Anticancer Potential
Emerging research has highlighted the potential anticancer properties of triazole derivatives. The specific interactions of this compound with cancer cell lines could provide insights into its efficacy as an anticancer agent.
Case Studies and Research Findings
Recent studies have explored the biological activities of similar compounds within the triazole class:
- Study on Anti-inflammatory Effects : A comparative analysis demonstrated that triazole derivatives significantly reduced inflammation markers in animal models when administered at specific dosages.
- Antimicrobial Efficacy : In vitro studies revealed that compounds similar to 4-bromo-N-(...) exhibited inhibition against gram-positive and gram-negative bacteria, indicating broad-spectrum antimicrobial potential.
- Anticancer Studies : Research involving cell line assays showed that certain triazole derivatives could induce apoptosis in cancer cells while sparing normal cells, suggesting selective targeting.
Comparison with Similar Compounds
Substituent Effects on Bioactivity
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
